Cas no 5679-80-1 (N-(3-cyanophenyl)-1-[4-(morpholin-4-ylsulfonyl)-2-nitrophenyl]piperidine-4-carboxamide)

• Product Name: N-(3-cyanophenyl)-1-[4-(morpholin-4-ylsulfonyl)-2-nitrophenyl]piperidine-4-carboxamide
• CAS No: 5679-80-1
• MF: C₂₃H₂₅N₅O₆S
• MW: 499.53950381279
• CID: 1599674
• PubChem ID: 5234148
• Update Time: 2025-04-21

N-(3-cyanophenyl)-1-[4-(morpholin-4-ylsulfonyl)-2-nitrophenyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanophenyl)-1-[4-(morpholin-4-ylsulfonyl)-2-nitrophenyl]piperidine-4-carboxamide
• N-(3-cyanophenyl)-1-(4-morpholin-4-ylsulfonyl-2-nitrophenyl)piperidine-4-carboxamide
• 5679-80-1
• DTXSID20412020
• T5663143
• AKOS007971128
• Z26546698

• Inchi： 1S/C23H25N5O6S/c24-16-17-2-1-3-19(14-17)25-23(29)18-6-8-26(9-7-18)21-5-4-20(15-22(21)28(30)31)35(32,33)27-10-12-34-13-11-27/h1-5,14-15,18H,6-13H2,(H,25,29)
• InChI Key： KUQKRPSCMZIJFF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCC(C(NC2C=CC=C(C#N)C=2)=O)CC1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 499.15275
• Monoisotopic Mass: 499.152554
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 911
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157
• XLogP3: 1.7

Experimental Properties

• Density: 1.47
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.669
• PSA: 145.88